2-Desamino-5,8-dideazafolic acid
2-Desamino-5,8-dideazafolic acid
Brand Name:
Vulcanchem
CAS No.:
106585-70-0
VCID:
VC20749504
InChI:
InChI=1S/C21H20N4O6/c26-18(27)8-7-17(21(30)31)25-19(28)13-2-4-14(5-3-13)22-10-12-1-6-16-15(9-12)20(29)24-11-23-16/h1-6,9,11,17,22H,7-8,10H2,(H,25,28)(H,26,27)(H,30,31)(H,23,24,29)/t17-/m0/s1
SMILES:
C1=CC(=CC=C1C(=O)NC(CCC(=O)O)C(=O)O)NCC2=CC3=C(C=C2)N=CNC3=O
Molecular Formula:
C21H20N4O6
Molecular Weight:
424.4 g/mol
2-Desamino-5,8-dideazafolic acid
CAS No.: 106585-70-0
Cat. No.: VC20749504
Molecular Formula: C21H20N4O6
Molecular Weight: 424.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106585-70-0 |
|---|---|
| Molecular Formula | C21H20N4O6 |
| Molecular Weight | 424.4 g/mol |
| IUPAC Name | (2S)-2-[[4-[(4-oxo-3H-quinazolin-6-yl)methylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C21H20N4O6/c26-18(27)8-7-17(21(30)31)25-19(28)13-2-4-14(5-3-13)22-10-12-1-6-16-15(9-12)20(29)24-11-23-16/h1-6,9,11,17,22H,7-8,10H2,(H,25,28)(H,26,27)(H,30,31)(H,23,24,29)/t17-/m0/s1 |
| Standard InChI Key | CSROEJXVRAZBAD-KRWDZBQOSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C(=O)N[C@@H](CCC(=O)O)C(=O)O)NCC2=CC3=C(C=C2)NC=NC3=O |
| SMILES | C1=CC(=CC=C1C(=O)NC(CCC(=O)O)C(=O)O)NCC2=CC3=C(C=C2)N=CNC3=O |
| Canonical SMILES | C1=CC(=CC=C1C(=O)NC(CCC(=O)O)C(=O)O)NCC2=CC3=C(C=C2)NC=NC3=O |
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